Cas no 1805414-19-0 (Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805414-19-0
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4808025
• Update Time: 2025-10-30

Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)6-5(10)4(9(13,14)15)3(2-16-6)7(11)12/h2,7H,1H3
• InChI Key： AOYFJSGBUTUFGP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-19-0): An Overview

Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-19-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with multiple halogen substitutions, including chlorine, fluorine, and trifluoromethyl groups. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate is characterized by a pyridine ring with a methyl ester group at the 2-position, a chlorine atom at the 3-position, a difluoromethyl group at the 5-position, and a trifluoromethyl group at the 4-position. This intricate arrangement of substituents not only enhances the compound's stability but also influences its reactivity and biological activity. The presence of multiple fluorine atoms, in particular, is known to confer significant metabolic stability and lipophilicity, which are crucial factors in drug design.

Recent studies have highlighted the potential of Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate as a lead compound for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. The compound's ability to selectively target these enzymes without affecting other critical cellular processes makes it an attractive candidate for further optimization and clinical evaluation.

In addition to its enzymatic inhibition properties, Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has shown promise in preclinical studies for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication machinery, making it a potential broad-spectrum antiviral agent.

The synthesis of Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has been extensively studied and optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, with one common approach involving the sequential introduction of halogen substituents onto a pyridine scaffold followed by esterification. The choice of synthetic method can significantly impact the overall efficiency and scalability of the process, which is crucial for large-scale production and commercialization.

From a safety perspective, Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate has been evaluated for its toxicity and environmental impact. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure worker safety and environmental protection.

In conclusion, Methyl 3-chloro-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805414-19-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in advancing drug discovery efforts.